Cas no 929341-05-9 (4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid)

• Product Name: 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid
• CAS No: 929341-05-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 4665785
• PubChem ID: 19622716
• Update Time: 2025-05-21

4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid
• Butanoic acid, 4-[(2,3-dihydro-1H-inden-5-yl)oxy]-

• Inchi： 1S/C13H16O3/c14-13(15)5-2-8-16-12-7-6-10-3-1-4-11(10)9-12/h6-7,9H,1-5,8H2,(H,14,15)
• InChI Key： MQCWTCZQSLOSNO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCOC1C=CC2=C(C=1)CCC2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 422.9±45.0 °C at 760 mmHg
• Flash Point: 164.5±22.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid

Professional Introduction to 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic Acid (CAS No. 929341-05-9)

4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid, identified by its CAS number 929341-05-9, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and interest. The structural features of this molecule, particularly the 2,3-dihydro-1H-inden-5-yloxy moiety, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid have been the focus of several studies aimed at understanding its pharmacological effects. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its biological activities. The use of modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) has been crucial in elucidating its molecular structure and confirming its identity.

In the realm of drug discovery, 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid has shown potential as a lead compound for the development of novel therapeutic agents. Its structural framework suggests interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that this compound may possess anti-inflammatory, analgesic, and even anticancer properties. These findings have sparked interest among researchers looking for new molecular entities to address unmet medical needs.

The pharmacokinetic profile of 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced computational models and in vitro assays have been employed to predict and validate the pharmacokinetic behavior of this molecule. These studies have provided valuable insights into its disposition within the body and have informed the design of subsequent analogs with improved pharmacokinetic properties.

One of the most exciting areas of research involving 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid is its potential role in modulating neurological pathways. The indene scaffold present in this compound has been associated with interactions that could influence neurotransmitter systems relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's. Emerging evidence suggests that molecules with similar structural motifs may act as modulators of key signaling pathways involved in neuroprotection and cognitive function. Further investigation into the neuropharmacological effects of this compound could lead to the development of novel treatments for these debilitating conditions.

The chemical diversity introduced by the butanoic acid side chain in 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid also contributes to its unique profile. This functional group can participate in various chemical reactions, allowing for the synthesis of derivatives with tailored properties. Researchers have explored different modifications to this side chain to enhance solubility, bioavailability, and target specificity. Such structural modifications are often crucial in transforming a promising lead compound into an effective drug candidate.

The impact of 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid on metabolic pathways has also been a point of interest. Studies have suggested that this compound may interact with enzymes involved in lipid metabolism, potentially offering benefits in managing metabolic disorders such as obesity and type 2 diabetes. By understanding the molecular mechanisms underlying these interactions, scientists can develop strategies to improve metabolic health outcomes. This area of research holds promise for developing therapeutic interventions that address the growing burden of metabolic diseases worldwide.

Recent clinical trials have begun to explore the therapeutic potential of derivatives inspired by 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid. While these trials are still in early stages, preliminary results are encouraging and suggest that certain analogs may have significant clinical benefits. The design of these trials has been informed by preclinical data indicating that compounds with similar structures can modulate key biological processes relevant to human health. Continued investment in both preclinical and clinical research is essential to fully realize the therapeutic potential of this class of molecules.

The future directions for research on 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid are numerous and exciting. Advances in synthetic chemistry will enable the creation of more complex derivatives with enhanced properties. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will accelerate the discovery process. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic solutions.

In conclusion, 4-(2,3-dihydro-1H-inden-5-yloxy)butanoic acid (CAS No. 929341-05-9) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this molecule is poised to play a crucial role in addressing some of today's most pressing medical challenges.